3-methoxy-4-[4-(3-phenoxyphenoxy)butoxy]benzaldehyde

• IUPAC Name: 3-methoxy-4-[4-(3-phenoxyphenoxy)butoxy]benzaldehyde
• InChI: InChI=1S/C24H24O5/c1-26-24-16-19(18-25)12-13-23(24)28-15-6-5-14-27-21-10-7-11-22(17-21)29-20-8-3-2-4-9-20/h2-4,7-13,16-18H,5-6,14-15H2,1H3
• InChI Key: SRZOYFRGJDZLSU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=O)OCCCCOC2=CC(=CC=C2)OC3=CC=CC=C3
• Molecular Formula: C24H24O5
• Molecular Weight: 392.4 g/mol

Description

3-methoxy-4-[4-(3-phenoxyphenoxy)butoxy]benzaldehyde is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is commonly referred to as MMPB and is a derivative of benzaldehyde. In

Mechanism of Action

The mechanism of action of MMPB is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. In cancer cells, MMPB has been shown to inhibit the activity of the protein kinase B (Akt) pathway, which is involved in cell survival and proliferation. Inflammation is also believed to be inhibited by MMPB through the suppression of nuclear factor kappa B (NF-κB) signaling.
Biochemical and Physiological Effects:
MMPB has been shown to have a range of biochemical and physiological effects. In animal models, it has been shown to reduce inflammation and inhibit the growth of cancer cells. It has also been shown to have a low toxicity profile, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of MMPB is its versatility in terms of its potential applications. It can be used in a range of fields, including medicine, agriculture, and materials science. Additionally, it has a low toxicity profile, making it a safe compound to work with in the lab. However, one of the limitations of MMPB is its limited solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for research on MMPB. In medicine, further studies could be conducted to explore its potential use as an anti-cancer agent and to investigate its mechanism of action. In agriculture, research could be conducted to optimize its herbicidal properties and to explore its potential as a bioherbicide. In materials science, MMPB could be used as a building block for the synthesis of novel materials with unique properties.
Conclusion:
In conclusion, 3-methoxy-4-[4-(3-phenoxyphenoxy)butoxy]benzaldehyde is a chemical compound that has potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. Further research on MMPB could lead to the development of novel drugs, herbicides, and materials with unique properties.

Synthesis Methods

The synthesis of MMPB involves the reaction between 3-methoxy-4-hydroxybenzaldehyde and 4-(3-phenoxyphenoxy)butyl bromide in the presence of a base. The reaction takes place in a solvent such as dimethylformamide or dimethyl sulfoxide and is typically carried out at elevated temperatures. The product is then purified using column chromatography to obtain pure MMPB.

Scientific Research Applications

MMPB has been extensively researched for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, MMPB has been studied for its anti-inflammatory and anti-cancer properties. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. In agriculture, MMPB has been studied for its potential use as a herbicide. It has been shown to inhibit the growth of certain weeds and could be a promising alternative to traditional herbicides. In materials science, MMPB has been studied for its potential use as a building block for the synthesis of novel materials.